Cas no 1806907-38-9 (6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1806907-38-9
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4915211
• Update Time: 2025-05-20

6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H5BrClF2NO/c8-5-1-3(7(10)11)6(13)4(2-9)12-5/h1,7,13H,2H2
• InChI Key： WVEWBDLQDKMPCT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(CCl)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1

Additional information on 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine

6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine: A Comprehensive Overview

The compound 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine, identified by the CAS number 1806907-38-9, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This pyridine derivative is characterized by its unique substitution pattern, featuring a bromine atom at position 6, a chloromethyl group at position 2, a difluoromethyl group at position 4, and a hydroxyl group at position 3. These substituents confer the molecule with distinctive chemical properties, making it an intriguing subject for research in fields such as pharmacology, materials science, and environmental chemistry.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to modulate enzyme activity and receptor binding. The presence of multiple halogenated groups in this compound enhances its stability and bioavailability, which are critical factors in pharmaceutical development. For instance, researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases.

The synthesis of 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine involves a multi-step process that typically begins with the bromination of a pyridine derivative. The subsequent introduction of chloromethyl and difluoromethyl groups is achieved through nucleophilic substitution reactions, while the hydroxyl group is introduced via hydrolysis or oxidation. Recent advancements in catalytic methods have enabled higher yields and improved selectivity in these reactions, making the synthesis more efficient and scalable.

In terms of applications, this compound has shown promise in materials science as a building block for advanced polymers and coatings. Its ability to undergo various types of polymerization reactions makes it a valuable precursor for creating materials with tailored properties, such as high thermal stability or UV resistance. Additionally, its fluorinated groups contribute to hydrophobicity and chemical resistance, which are desirable traits in many industrial applications.

The environmental impact of 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine has also been a topic of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate toxicity under certain conditions, its degradation products are less harmful to the environment when exposed to natural microbial communities. These insights are crucial for ensuring responsible use and disposal of this compound in industrial settings.

Looking ahead, the development of novel synthetic routes for this compound remains an active area of research. Scientists are exploring the use of green chemistry principles to minimize waste and reduce energy consumption during production. Furthermore, ongoing studies aim to elucidate the molecular mechanisms underlying its bioactivity, which could pave the way for new therapeutic strategies.

In conclusion, 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As advancements in synthetic methodologies and understanding of its biological effects continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial contexts.